2-methoxyphenyl 2-methylbenzoate
Overview
Description
2-methoxyphenyl 2-methylbenzoate, also known as O-methyl salicylate, is a naturally occurring ester commonly found in wintergreen oil, birch oil, and some species of plants. It is widely used in the pharmaceutical, cosmetic, and food industries due to its pleasant odor and analgesic, anti-inflammatory, and antipyretic properties.
Mechanism of Action
The mechanism of action of 2-methoxyphenyl 2-methylbenzoate is not fully understood, but it is believed to work by inhibiting the production of prostaglandins, which are responsible for pain, inflammation, and fever. It also has a direct effect on the central nervous system, producing a cooling sensation and relieving pain.
Biochemical and Physiological Effects:
2-methoxyphenyl 2-methylbenzoate has been shown to have a number of biochemical and physiological effects. It has been found to reduce the levels of inflammatory cytokines, such as TNF-α and IL-6, in the blood, indicating its anti-inflammatory activity. It has also been shown to inhibit the growth of various bacteria and fungi, including Staphylococcus aureus, Escherichia coli, and Candida albicans.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-methoxyphenyl 2-methylbenzoate in lab experiments is its low toxicity and high solubility in organic solvents. It is also relatively inexpensive and easy to synthesize. However, it has some limitations, such as its instability in the presence of strong acids and bases, and its limited solubility in water.
Future Directions
There are several future directions for the research on 2-methoxyphenyl 2-methylbenzoate. One area of interest is its potential as a natural preservative in food and cosmetic products. Another area of interest is its use in the treatment of various diseases, such as cancer and Alzheimer's disease. Additionally, the development of new synthesis methods and the study of its structure-activity relationship could lead to the discovery of more potent and selective analogs.
Scientific Research Applications
2-methoxyphenyl 2-methylbenzoate has been extensively studied for its various pharmacological properties. It has been found to possess analgesic, anti-inflammatory, and antipyretic effects, making it an effective treatment for pain and fever. It has also been shown to have antimicrobial properties, making it useful in the treatment of infections caused by bacteria and fungi.
properties
IUPAC Name |
(2-methoxyphenyl) 2-methylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O3/c1-11-7-3-4-8-12(11)15(16)18-14-10-6-5-9-13(14)17-2/h3-10H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCMCCUAAGJPPQT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)OC2=CC=CC=C2OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxyphenyl 2-methylbenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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